Cas no 117559-37-2 (Silane,chlorobis(1-methylethyl)octyl-)

• Product Name: Silane,chlorobis(1-methylethyl)octyl-
• CAS No: 117559-37-2
• MF: C₁₄H₃₁ClSi
• MW: 262.934444665909
• MDL: MFCD00134528
• CID: 131561
• PubChem ID: 24863762
• Update Time: 2025-10-29

Silane,chlorobis(1-methylethyl)octyl- Chemical and Physical Properties

Names and Identifiers

• Silane,chlorobis(1-methylethyl)octyl-
• chloro-octyl-di(propan-2-yl)silane
• n-OCTYLDIISOPROPYLCHLOROSILANE
• Chlorodiisopropyloctylsilane
• Diisopropyloctylchlorosilane
• Octyldiisopropylchlorosilane
• CS-0006211
• Chlorodiisopropyloctylsilane, 98%
• AKOS015902334
• Chlorodiisopropyl(Ctyl)Silane
• 117559-37-2
• SCHEMBL523489
• MFCD00134528
• chlorodiisopropyl(octyl)silane
• DTXSID50403446
• J-003633

• MDL： MFCD00134528
• Inchi： 1S/C14H31ClSi/c1-6-7-8-9-10-11-12-16(15,13(2)3)14(4)5/h13-14H,6-12H2,1-5H3
• InChI Key： SALITQCKMBTLPL-UHFFFAOYSA-N
• SMILES： Cl[Si](CCCCCCCC)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 262.18800
• Monoisotopic Mass: 262.1883552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.875 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 95-99°C 0,5mm
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.455(lit.)
• PSA: 0.00000
• LogP: 6.35120
• Solubility: Not determined

Silane,chlorobis(1-methylethyl)octyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2987 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：No
• Packing Group：II
• Risk Phrases：R34

Additional information on Silane,chlorobis(1-methylethyl)octyl-

Recent Advances in the Application of Silane,chlorobis(1-methylethyl)octyl- (CAS: 117559-37-2) in Chemical and Biomedical Research

Silane,chlorobis(1-methylethyl)octyl- (CAS: 117559-37-2) is a specialized organosilicon compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis, material science, and biomedical research. This research briefing aims to provide a comprehensive overview of the latest developments involving this compound, highlighting its unique properties, synthesis methods, and potential applications in drug delivery, surface modification, and biomaterial engineering.

Recent studies have demonstrated the efficacy of Silane,chlorobis(1-methylethyl)octyl- as a coupling agent in the functionalization of nanoparticles and biomaterials. Its amphiphilic nature allows for improved compatibility between organic and inorganic phases, making it particularly valuable in the development of hybrid materials for medical implants and diagnostic devices. Researchers have also explored its role in enhancing the stability and bioavailability of hydrophobic drugs through nanoformulation strategies.

In the field of surface chemistry, investigations into CAS: 117559-37-2 have revealed its potential for creating self-assembled monolayers (SAMs) with tunable properties. These SAMs have shown promise in biosensor applications, where precise control over surface wettability and molecular recognition is crucial. The compound's ability to form stable bonds with various substrates while maintaining functional group accessibility has opened new avenues for designing advanced diagnostic platforms.

From a synthetic chemistry perspective, recent work has focused on optimizing the preparation of Silane,chlorobis(1-methylethyl)octyl- to achieve higher purity and yield. Novel catalytic systems and reaction conditions have been developed to address previous challenges in large-scale production. These advancements are particularly relevant for pharmaceutical applications where stringent quality standards must be met.

Looking forward, researchers are investigating the biocompatibility and degradation profiles of materials incorporating CAS: 117559-37-2, with preliminary results suggesting favorable characteristics for long-term biomedical applications. The compound's potential in targeted drug delivery systems and tissue engineering scaffolds represents an exciting frontier in translational medicine that warrants further exploration.